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Compound of Interest

Compound Name: 1-Phenyl-3-buten-1-ol

Cat. No.: B1198909

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is paramount to ensuring laboratory safety and environmental
protection. This guide provides essential safety and logistical information for the proper
disposal of 1-Phenyl-3-buten-1-ol, a common intermediate in organic synthesis.

Physicochemical and Hazard Data

A thorough understanding of the properties of 1-Phenyl-3-buten-1-ol is the first step in safe
handling. Key quantitative data are summarized below.
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Property Value Source
Molecular Formula C10H120 [1]
Molecular Weight 148.20 g/mol [1]
Boiling Point 234 °C [2][3]
Flash Point 102.8 °C (closed cup) [2]
Density 0.992 g/cm? at 25 °C [2][3]
Appearance Colorless liquid [2]

GHS Hazard Statements H302 (Harmful if swallowed) [1]

_ 2 (Temporary incapacitation or
HMIS Rating (Health) , . [2][4]
residual injury)

. N 1 (Requires preheating for
HMIS Rating (Flammability) _ [2][4]
combustion)

HMIS Rating (Reactivity) 0 (Normally stable) [2][4]

Disposal Protocol

The recommended procedure for the disposal of 1-Phenyl-3-buten-1-ol is to engage a
licensed professional waste disposal service.[4] The material should not be disposed of down
the drain or in regular waste streams. The primary method of disposal is incineration.

Experimental Protocol for Waste Preparation:

e Segregation: Isolate waste 1-Phenyl-3-buten-1-ol from other chemical waste streams to
avoid incompatible mixtures.

o Containerization: Store the waste in a clearly labeled, sealed, and appropriate container. The
container should be in good condition and compatible with the chemical.

o Combustible Solvent Dilution: For incineration, the material may be dissolved or mixed with a
combustible solvent.[4] This should be done in a well-ventilated area, such as a fume hood,
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while wearing appropriate personal protective equipment (PPE), including safety goggles,
gloves, and a lab coat.

» Professional Disposal: Arrange for collection by a licensed professional waste disposal
service. Provide them with the safety data sheet (SDS) for 1-Phenyl-3-buten-1-ol.

Disposal Workflow

The following diagram outlines the decision-making process and steps for the proper disposal
of 1-Phenyl-3-buten-1-ol.

Click to download full resolution via product page

Disposal workflow for 1-Phenyl-3-buten-1-ol.

Safety Precautions

When handling 1-Phenyl-3-buten-1-ol, always adhere to the following safety measures:

o Personal Protective Equipment (PPE): Wear safety glasses, chemical-resistant gloves, and a
lab coat.

e Ventilation: Handle the chemical in a well-ventilated area, preferably within a chemical fume
hood.[2]

e Avoid Contact: Prevent contact with skin and eyes.[2] In case of contact, rinse the affected
area with plenty of water.[2][4]

e First Aid: If inhaled, move the person to fresh air.[2][4] If swallowed, rinse the mouth with
water and consult a physician.[2][4] In all cases of exposure, seek medical attention.[2][4]
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By following these procedures, researchers and laboratory personnel can ensure the safe and
environmentally responsible disposal of 1-Phenyl-3-buten-1-ol. Always consult your
institution's specific safety guidelines and the most current Safety Data Sheet (SDS) before
handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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